Cas no 80370-33-8 (p-Tolyl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulphonate)
80370-33-8 structure
Product Name:p-Tolyl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulphonate
CAS No:80370-33-8
MF:C17H12N2O4S
MW:340.353182792664
CID:985528
Update Time:2023-08-02
p-Tolyl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulphonate Chemical and Physical Properties
Names and Identifiers
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- p-tolyl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulphonate
- 2-diazonio-5-(4-methylphenoxy)sulfonylnaphthalen-1-olate
- 2-Diazo-5-(p-tolyloxysulfonyl)-1(2H)-naphthalenone
- 4-Methylphenyl 6-diazo-5-oxo-5,6-dihydronaphthalene-1-sulfonate
- p-Tolyl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulphonate
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- Inchi: 1S/C17H12N2O4S/c1-11-5-7-12(8-6-11)23-24(21,22)16-4-2-3-14-13(16)9-10-15(19-18)17(14)20/h2-10H,1H3
- InChI Key: IYVXYACGWZOENU-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2C(=C(C=CC1=2)[N+]#N)[O-])(=O)(=O)OC1C=CC(C)=CC=1
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 585
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.6
- Topological Polar Surface Area: 103
p-Tolyl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulphonate Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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